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Compound of Interest

Compound Name: 2,5-Dimethyl-4-iodophenol
CAS No.: 114971-53-8
Cat. No.: B050664
Get Quote
. J

CAS: 114971-53-8[1][2]

Executive Summary & Chemical Profile

This guide outlines the mandatory safety and disposal protocols for 2,5-Dimethyl-4-
iodophenol, a halogenated phenolic intermediate often used in oxidative coupling reactions
and clinical diagnostics.[1][2]

Unlike simple phenols, the iodine substitution at the para position significantly alters the waste
profile, necessitating classification as Halogenated Organic Waste.[2] Improper disposal (e.qg.,
mixing with oxidizers or drain disposal) presents immediate risks of toxic iodine gas evolution
and severe aquatic toxicity.[2]

Physicochemical & Hazard Data
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Property Specification Operational Implication

Use for waste labeling and

CAS Number 114971-53-8 ) )
inventory tracking.[1][2]
Dust inhalation risk; requires
Physical State Solid (Crystalline) N95 or fume hood handling.[1]
[2]
Weakly acidic; incompatible
Acidity (pKa) ~10 (Phenolic) with strong bases and
oxidizers.[1][2]
B Low in water; High in Bioaccumulative; Strict "No
Solubility . .
DCM/MeOH Drain” policy.

) ) ] Penetrates standard nitrile
) Corrosive (Skin/Eye), Aquatic )
Primary Hazards o gloves; requires double-
Toxicity )
gloving.[1][2]

Pre-Disposal Handling & Safety

The "Why" Behind the Protocol: Phenolic compounds are rapidly absorbed through the skin.[1]
[2] The addition of the iodine atom increases lipophilicity, potentially enhancing dermal
absorption and systemic toxicity.[1][2] Furthermore, contact with strong oxidizers can cleave the
C-I bond, releasing violet iodine vapors (

), which are corrosive to the respiratory tract.[2]

Personal Protective Equipment (PPE) Matrix

» Hand Protection:Double-gloving is mandatory.[1][2]
o Inner Layer: Nitrile (4 mil).[1][2]

o Quter Layer: Nitrile (minimum 5 mil) or Neoprene.[1][2] Standard latex is permeable to
phenols and must not be used.[1][2]

e Respiratory: Handle all solids within a certified chemical fume hood.[1][2] If weighing outside
a hood, use a half-mask respirator with P100/OV cartridges.[1][2]
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o Eye Protection: Chemical splash goggles (ANSI Z87.1).[1][2] Safety glasses are insufficient
for corrosive solids.[1][2]

Incompatibility Alert

NEVER mix 2,5-Dimethyl-4-iodophenol waste with:

» Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of explosive decomposition and iodine
gas release.[2]

e Acid Chlorides/Anhydrides: Generates heat and acrid fumes.[1][2]

Waste Segregation & Disposal Workflows

Proper segregation reduces disposal costs and prevents dangerous cross-reactions in waste
drums.[1][2]

Workflow A: Solid Waste (Pure Substance or
Contaminated Debris)

e Container: Collect in a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk.[1][2]

e Labeling: Mark as "Hazardous Waste - Solid - Toxic, Corrosive."[1][2]
o Constituents: Explicitly list "2,5-Dimethyl-4-iodophenol” and "Halogenated Organic Solid."

o Debris: Contaminated weigh boats, gloves, and paper towels must go into this container, not
regular trash.

Workflow B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
e Segregation: Pour into the Halogenated Organic Waste carboy.

o Note: Do not place in "Non-Halogenated" waste.[1][2] The presence of iodine requires

high-temperature incineration (typically >1100°C) to prevent the formation of toxic
byproducts.[1][2]
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e pH Check: If the solution is highly acidic or basic (from reaction workup), adjust pH to 5-9
before adding to the central waste carboy to prevent drum pressurization.

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for segregating this specific

chemical stream.

Waste Generation:
2,5-Dimethyl-4-iodophenol

Determine Physical State

Solid Waste Liquid Waste
(Pure or Debris) (Solvent Mixture)

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Pack in HDPE Jar
(Lab Pack) No (e.g., Methanol)

Combine in Segregate as
HALOGENATED Waste HALOGENATED Waste

- Treat as Halogenated
due to Iodine Content

Label: Toxic/Corrosive
Halogenated Solid
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Figure 1: Waste Stream Segregation Logic. Note that even if the solvent is non-halogenated

(e.g., methanol), the presence of the iodinated phenol mandates disposal in the Halogenated
Waste stream.[1][2]

Emergency Response: Spill Management

Spills of iodinated phenols require immediate containment to prevent surface staining and

vapor release.[1][2]

Spill Response Protocol

Evacuate & Ventilate: If the spill is significant (>5g or outside a hood), alert nearby personnel
and increase ventilation.[2]

PPE: Don double nitrile gloves, goggles, and a lab coat immediately.[2]
Containment:

o Solid Spill: Do not dry sweep if dust generation is likely.[1][2] Cover with a damp paper
towel or use a HEPA-filtered vacuum dedicated to hazardous waste.[1][2]

o Liquid Spill: Absorb with vermiculite or sand.[1][2] Do not use combustible materials like
sawdust.[1][2]

Decontamination: Scrub the area with a dilute surfactant (soap/water) followed by ethanol.[1]

[2]

o Tip: If iodine staining occurs (yellow/brown discoloration), a 5% Sodium Thiosulfate
solution can reduce the iodine to colorless iodide, aiding cleanup.[2]

Wet Wipe / Scoop

Small Solid Spill (Avoid Dust)
. . Decontaminate Surface
Spill Detected Assess Size & State (Ethanol + Thiosulfate if stained) Dispose as Hazardous Waste

freryf 9 . Absorb with Vermiculite
Liquid/Solution Spill (Inert Material)
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Figure 2: Immediate Spill Response Workflow.[1][2] Sodium Thiosulfate is highlighted as a
specific decontaminant for iodine stains.[1][2]

Regulatory Compliance (EPA/RCRA)

In the United States, 2,5-Dimethyl-4-iodophenol is not explicitly listed on the RCRA "P" or "U"
lists.[1][2] However, it is regulated under the following characteristics:

o Characteristic Waste: If the waste exhibits corrosivity (pH < 2 or > 12.5), it carries the code
D002.[2]

o F-List: If dissolved in spent halogenated solvents (e.g., Methylene Chloride), the entire
mixture carries FOO1/FO02 codes.[1][2][3]

e Marine Pollutant: For DOT shipping, iodinated phenols are often classified as
"Environmentally Hazardous Substances, Solid, N.O.S."[2] (UN 3077) due to aquatic toxicity.

[1][]

Final Disposal Destination: The ultimate disposal method for this compound is High-
Temperature Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1][2]
This ensures the complete destruction of the aromatic ring and capture of iodine/acid gases in
the scrubber system.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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